Cas no 832733-81-0 (10H-Phenoxazine, 10-butyl-3-chloro-7-nitro-)

10H-Phenoxazine, 10-butyl-3-chloro-7-nitro- structure
832733-81-0 structure
Product name:10H-Phenoxazine, 10-butyl-3-chloro-7-nitro-
CAS No:832733-81-0
MF:C16H15ClN2O3
MW:318.754903078079
CID:674008
PubChem ID:71415766

10H-Phenoxazine, 10-butyl-3-chloro-7-nitro- Chemical and Physical Properties

Names and Identifiers

    • 10H-Phenoxazine, 10-butyl-3-chloro-7-nitro-
    • 10-butyl-3-chloro-7-nitrophenoxazine
    • DTXSID40835176
    • 10-BUTYL-3-CHLORO-7-NITRO-10H-PHENOXAZINE
    • 832733-81-0
    • Inchi: InChI=1S/C16H15ClN2O3/c1-2-3-8-18-13-6-4-11(17)9-15(13)22-16-10-12(19(20)21)5-7-14(16)18/h4-7,9-10H,2-3,8H2,1H3
    • InChI Key: HSABOVRAJKMFEV-UHFFFAOYSA-N
    • SMILES: CCCCN1C2=C(C=C(C=C2)[N+](=O)[O-])OC3=C1C=CC(=C3)Cl

Computed Properties

  • Exact Mass: 318.0771200g/mol
  • Monoisotopic Mass: 318.0771200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 58.3Ų

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